Cas no 89898-49-7 ( )

  structure
  structure
Product Name: 
CAS No:89898-49-7
MF:C7H10O4
MW:158.151902675629
CID:994431
PubChem ID:332983
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 89898-49-7
    • methyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
    • METHYL 2-METHYL-4-OXO-OXOLANE-3-CARBOXYLATE
    • NSC-332681
    • KVDHLXBTYUCUCR-UHFFFAOYSA-N
    • NSC332681
    • DTXSID30318544
    • SCHEMBL1299559
    • AT41543
    •  
    • Inchi: 1S/C7H10O4/c1-4-6(7(9)10-2)5(8)3-11-4/h4,6H,3H2,1-2H3
    • InChI Key: KVDHLXBTYUCUCR-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(=O)OC)C1C)=O

Computed Properties

  • Exact Mass: 158.058
  • Monoisotopic Mass: 158.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.181
  • Boiling Point: 226.8°C at 760 mmHg
  • Flash Point: 93.3°C
  • Refractive Index: 1.448
  • PSA: 52.60000
  • LogP: -0.23660
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